N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-3-methoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3-methoxybenzamide
• InChI: InChI=1S/C21H16N2O3S/c1-26-15-6-4-5-13(11-15)20(25)22-14-9-10-18(24)16(12-14)21-23-17-7-2-3-8-19(17)27-21/h2-12,24H,1H3,(H,22,25)
• InChI Key: POTSFORCSXBEJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2O3S
• Molecular Weight: 376.4 g/mol

Description

Benzo[d]thiazol-2-yl is a common moiety in medicinal chemistry, known for its diverse biological activities. Benzamides are also well-known in pharmaceutical research, and they can exhibit a wide range of biological activities depending on their substitution patterns.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, including IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can vary widely depending on the specific compound and conditions. Some common reactions include S oxidation/S-N coupling, S-N coupling/S-oxidation, and S-oxidation/S-F bond formation.

Scientific Research Applications

Antibacterial Activity

• Research : Scientists have synthesized and screened derivatives of this compound for antibacterial properties. .

Antiviral Potential

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Anticancer Research

• Examples : Some quinazoline derivatives act as inhibitors of tyrosine kinase receptors (TKR) and exhibit remarkable anticancer effects. .

Anti-Tubercular Compounds

• In Vitro and In Vivo Studies : Researchers have compared the inhibitory concentrations of newly synthesized molecules with standard reference drugs. .

Flexible Pharmacophore Behavior

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Toxicity and Pharmaceutical Applications

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

Benzothiazole derivatives have been found to exhibit variable activity against gram-positive and gram-negative bacterial strains . For instance, some benzothiazole derivatives have shown promising activity against Staphylococcus aureus .

Biochemical Pathways

Benzothiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

An admet calculation showed a favorable pharmacokinetic profile of synthesized benzothiazole derivatives .

Result of Action

Some benzothiazole derivatives have shown bactericidal activity againstStaphylococcus aureus .

Action Environment

The synthesis of benzothiazole derivatives has been achieved under various conditions, suggesting that the compound’s action may be influenced by the reaction conditions .

Future Directions

Benzothiazole derivatives are a promising area of research in medicinal chemistry due to their diverse biological activities. Future research could focus on synthesizing new derivatives and studying their biological activities.